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Compound of Interest

Compound Name: Icafolin-methyl!

Cat. No.: B15606773

Disclaimer: Icafolin-methyl is a novel herbicide active ingredient currently undergoing
regulatory review in major markets, including the United States and the European Union. As of
December 2025, comprehensive ecotoxicological data from regulatory assessments are not yet
publicly available. This guide has been compiled based on preliminary scientific publications,
information from the manufacturer (Bayer), and established regulatory testing frameworks for
pesticides. The quantitative data presented in the tables are representative examples based on
typical reporting formats and do not reflect actual experimental results for Icafolin-methyl.

Executive Summary

Icafolin-methyl is a new post-emergence herbicide belonging to the benzoylpyrazole chemical
class.[1] Its primary mode of action in target plant species is the inhibition of tubulin
polymerization, a critical process for cell division and growth.[2][3] In planta, Icafolin-methyl is
hydrolyzed to its primary metabolite, icafolin, which also exhibits herbicidal activity.[1][2]
Developed by Bayer, Icafolin-methyl is positioned as a new tool for managing herbicide-
resistant weeds and is purported to have an "exceptional safety and sustainability profile".[4][5]
This technical guide provides a comprehensive overview of the anticipated ecotoxicological
profile of Icafolin-methyl and its primary metabolite, icafolin. It outlines the standard
experimental protocols required for regulatory approval and presents a framework for the
expected environmental fate and effects data.

Chemical Identity and Physicochemical Properties
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Active Ingredient: Icafolin-methyl Chemical Class: Benzoylpyrazole[1] Primary Metabolite:
Icafolin[1] Manufacturer: Bayer CropScience[6]

A summary of the known and expected physicochemical properties of Icafolin-methyl is
presented in Table 1. These properties are crucial for predicting the environmental fate and
transport of the compound.

Table 1. Physicochemical Properties of Icafolin-methyl

Property Value Source
Water Solubility Data not publicly available [6]
Vapor Pressure Data not publicly available [6]

Octanol-Water Partition ) )
o Data not publicly available [6]
Coefficient (Log Kow)

Dissociation Constant (pKa) Data not publicly available [6]

Environmental Fate and Metabolism

The environmental fate of a pesticide describes its persistence and transformation in various
environmental compartments. Key studies investigate its degradation in soil, water, and
sediment, as well as its potential for bioaccumulation.

Abiotic and Biotic Degradation

Standard experimental protocols for determining the degradation of Icafolin-methyl and its
metabolites in the environment are outlined below.

Experimental Protocols:

e Aerobic Soil Metabolism (OECD 307): This study evaluates the rate and pathway of
degradation in aerobic soil. The test substance, typically radiolabeled, is applied to soil
samples incubated under controlled temperature, moisture, and aerobic conditions. Samples
are taken at various intervals and analyzed for the parent compound and transformation
products. The time for 50% dissipation (DT50) is calculated.
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e Anaerobic Soil Metabolism (OECD 307): This protocol is similar to the aerobic study but is
conducted under anaerobic (flooded) conditions to simulate environments with low oxygen
levels.

o Aerobic and Anaerobic Aquatic Metabolism (OECD 308): This study assesses degradation in
aguatic systems, including the water column and sediment. The test substance is applied to
a water-sediment system, and degradation is monitored over time in both compartments
under aerobic and anaerobic conditions.

e Photolysis in Water (OECD 316): This study determines the degradation of the substance in
water when exposed to light, simulating the effect of sunlight on surface waters.

Mobility and Bioaccumulation

The mobility of Icafolin-methyl in soil and its potential to accumulate in organisms are critical
aspects of its environmental risk assessment.

Experimental Protocols:

¢ Soil Adsorption/Desorption (OECD 106): This study measures the extent to which the
pesticide binds to different soil types. The adsorption coefficient (Kd) and the organic carbon-
normalized adsorption coefficient (Koc) are determined to predict the potential for leaching.

e Bioaccumulation in Fish (OECD 305): This study evaluates the potential for the pesticide to
accumulate in fish tissues. Fish are exposed to the test substance in water, and the uptake
and depuration are measured to calculate the Bioconcentration Factor (BCF).

Ecotoxicological Profile

Ecotoxicological studies are conducted to determine the potential adverse effects of Icafolin-
methyl and its metabolites on non-target organisms. The following sections outline the
expected data for aquatic and terrestrial organisms.

Aquatic Ecotoxicity

The potential effects on aquatic organisms are assessed across different trophic levels.
Standard acute and chronic toxicity tests are performed.
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Table 2. Aquatic Ecotoxicity of Icafolin-methyl (Representative Data)

Test Organism Endpoint Value (pg/L) Source
Fish (e.g., Rainbow Data not publicly
96-hr LC50
Trout) available
Aquatic Invertebrate Data not publicly
. 48-hr EC50 _
(e.g., Daphnia magna) available
Algae (e.g.,
gae ( .g ) Data not publicly
Pseudokirchneriella 72-hr EC50 )
) available
subcapitata)
Fish (e.g., Fathead ) Data not publicly
Chronic NOEC
Minnow) available
Aquatic Invertebrate ) Data not publicly
] Chronic NOEC )
(e.g., Daphnia magna) available

Experimental Protocols:

o Fish Acute Toxicity Test (OECD 203): This test determines the concentration of the
substance that is lethal to 50% (LC50) of the test fish population over a 96-hour exposure
period.

o Daphnia sp. Acute Immobilisation Test (OECD 202): This test measures the concentration
that causes immobilization in 50% (EC50) of the daphnids over a 48-hour period.

o Alga, Growth Inhibition Test (OECD 201): This test evaluates the effect of the substance on
the growth of algae over 72 hours, with the EC50 representing the concentration that inhibits
growth by 50%.

» Fish Early-life Stage Toxicity Test (OECD 210): A chronic study that exposes fish from the
embryo stage through early development to determine the No-Observed-Effect-
Concentration (NOEC).

» Daphnia magna Reproduction Test (OECD 211): A chronic study assessing the impact on the
reproductive output of daphnids to establish a NOEC.
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Terrestrial Ecotoxicity

The potential risks to terrestrial organisms, including birds, bees, and soil organisms, are

essential components of the ecotoxicological profile.

Table 3. Terrestrial Ecotoxicity of Icafolin-methyl (Representative Data)

Test Organism Endpoint

Value Source

Bird (e.g., Bobwhite
Quiail)

Acute Oral LD50

Data not publicly
available (mg/kg bw)

Bird (e.g., Mallard

Dietary LC50
Duck)

Data not publicly
available (mg/kg diet)

Honeybee (Apis
] Acute Contact LD50
mellifera)

Data not publicly
available (u g/bee)

Honeybee (Apis
_ Acute Oral LD50
mellifera)

Data not publicly
available (u g/bee)

Earthworm (Eisenia

Data not publicly

. 14-day LC50 ) .
fetida) available (mg/kg soil)
o ) Nitrogen Data not publicly
Soil Microorganisms ) ]
Transformation available (% effect)

Non-target Terrestrial EC50 (emergence,

Plants growth)

Data not publicly
available (g/ha)

Experimental Protocols:

» Avian Acute Oral Toxicity Test (OECD 223): This test determines the single oral dose that is

lethal to 50% (LD50) of the test birds.

» Avian Dietary Toxicity Test (OECD 205): This study determines the concentration in the diet

that is lethal to 50% (LC50) of young birds over a 5-day exposure period.

e Honeybee Acute Contact and Oral Toxicity Tests (OECD 213 & 214): These tests determine
the dose (LD50) that is lethal to 50% of adult honeybees following direct contact or ingestion
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of the substance.

o Earthworm Acute Toxicity Test (OECD 207): This test evaluates the lethal concentration
(LC50) of the substance in soil to earthworms over a 14-day period.

» Soil Microorganisms: Nitrogen Transformation Test (OECD 216): This study assesses the
effect of the substance on the nitrogen transformation activity of soil microorganisms.

o Terrestrial Plant Test: Seedling Emergence and Seedling Growth (OECD 208): This test
evaluates the effects of the substance on the emergence and growth of several non-target
plant species.

Signaling Pathways and Mechanism of Toxicity

The primary mode of action of Icafolin-methyl in plants is the inhibition of tubulin
polymerization.[2][3] This disrupts the formation of microtubules, which are essential for cell
division, leading to the cessation of growth and eventual death of the weed. The diagram below
illustrates this mechanism.
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Caption: Mechanism of action of Icafolin-methyl in plants.
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The ecotoxicological effects on non-target organisms would depend on the conservation of the
tubulin protein and its role in those organisms. Further research is needed to elucidate the
specific signaling pathways affected in non-target species.

Environmental Risk Assessment Workflow

The environmental risk assessment for a new pesticide like Icafolin-methyl follows a
structured workflow, integrating exposure and effects data to characterize potential risks.

Exposure Assessment Effects Assessment

Environmental Fate Studies Ecotoxicity Studies
(Degradation, Mobility) (Aquatic & Terrestrial)

Predicted Environmental Predicted No-Effect
Concentration (PEC) Concentration (PNEC)
Ris\kglaractﬁ/{zation
Risk Quotient (RQ)
PEC / PNEC
fRQ>1
4

Risk Management & Mitigation

Click to download full resolution via product page

Caption: Environmental risk assessment workflow for a new pesticide.

Conclusion

Icafolin-methyl represents a novel herbicidal active ingredient with a distinct mode of action.
While claims of a favorable safety and sustainability profile are prominent, a comprehensive
public dataset on its ecotoxicological effects is pending the completion of regulatory reviews.
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The information presented in this guide outlines the expected framework for the
ecotoxicological profile of Icafolin-methyl and its primary metabolite, icafolin, based on
established international guidelines for pesticide assessment. As regulatory agencies in the
US, EU, and other regions publish their findings, the specific quantitative data will become
available to populate the tables and refine the risk assessment for this new herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bayer applies for registration of icafolin in the European Union - Cultivar Magazine
[revistacultivar.com]

o 2. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization -
PubMed [pubmed.ncbi.nlm.nih.gov]

» 3. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society
[acs.digitellinc.com]

« 4. Bayer's Groundbreaking Herbicide, Icafolin-methyl, Poised to Transform Global Agriculture
[chemanalyst.com]

o 5. Bayer Submits Novel Herbicide for Regulatory Approval in U.S., Canada, Brazil and EU -
The Packer [thepacker.com]

6. Icafolin-methyl [sitem.herts.ac.uk]

 To cite this document: BenchChem. [Ecotoxicological Profile of Icafolin-methyl and its
Metabolites: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606773#ecotoxicological-profile-of-icafolin-methyl-
and-its-metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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